Cas no 622822-84-8 ((2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate)

• Product Name: (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate
• CAS No: 622822-84-8
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 5418292
• Update Time: 2025-06-20

(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] acetate
• (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate

• Inchi： 1S/C19H16O5/c1-3-22-16-7-5-4-6-13(16)10-18-19(21)15-9-8-14(23-12(2)20)11-17(15)24-18/h4-11H,3H2,1-2H3
• InChI Key： YOWVFQBUYRFUTA-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(C)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate

Introduction to (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate (CAS No. 622822-84-8)

(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 622822-84-8, belongs to the class of benzofuran derivatives, which are well-known for their diverse pharmacological properties. The presence of a chalcone-like structure and an acetic acid moiety in its molecular framework suggests that it may exhibit a range of biological effects, making it a subject of interest for further research and development.

The molecular structure of (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate consists of a benzofuran core substituted with an ethoxy group at the 2-position and a methylidene group at the 3-position. The acetic acid functionality at the 6-position further enhances its complexity and potential reactivity. This arrangement of functional groups makes it a promising candidate for various biochemical interactions, which could be exploited in the development of new therapeutic agents.

In recent years, there has been growing interest in benzofuran derivatives due to their reported biological activities. These compounds have been investigated for their potential roles in anti-inflammatory, anti-cancer, and antimicrobial applications. The specific configuration of (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate, with its conjugated system and multiple reactive sites, positions it as a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, chalcones, which share a similar core structure with (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate, have been extensively studied for their pharmacological properties. Research has demonstrated that chalcones can modulate various cellular pathways, including those involved in inflammation and cancer progression. The presence of an acetic acid moiety in this compound may also contribute to its biological activity by facilitating interactions with specific target proteins or enzymes.

The synthesis of (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxyozone hydroxide benzofuran acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the chalcone core, followed by functional group transformations to introduce the necessary substituents. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired molecular architecture.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques can be used to predict the binding modes of (2Z)-2-(4-methoxyphenyl)methylidene derivatives with biological targets, providing insights into their potential pharmacological effects. These computational studies can guide experimental efforts by identifying key interaction points and optimizing lead structures for further development.

The pharmacological evaluation of (E)-3-(4-hydroxyphenyl)acryloylbenzofuran derivatives has shown promising results in preclinical studies. For example, certain benzofuran analogs have exhibited inhibitory activity against enzymes involved in inflammatory pathways, such as lipoxygenase and cyclooxygenase. These findings suggest that compounds like (E)-1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)propenone may have therapeutic potential in conditions characterized by excessive inflammation.

In addition to their anti-inflammatory properties, benzofuran derivatives have also been explored for their anti-cancer effects. Studies have indicated that these compounds can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle regulation. The structural diversity within this class of molecules allows for the design of highly specific inhibitors targeting cancer-related pathways.

The role of natural products in the discovery of new pharmaceuticals cannot be overstated. Many benzofuran derivatives have been isolated from plant sources and have shown significant biological activity. By leveraging natural product scaffolds like those found in (E)-1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)propenone, researchers can identify novel bioactive compounds with optimized pharmacokinetic profiles.

The future directions for research on compounds like (E)-1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)propenone include further exploration of their mechanisms of action and development into clinical candidates. Combination therapies involving benzofuran derivatives alongside other drugs may also enhance therapeutic outcomes by targeting multiple disease pathways simultaneously.

In conclusion, (E)-1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)propenone (CAS No. 62282284) represents an intriguing molecule with potential applications in medicine. Its unique structural features and reported biological activities make it a valuable candidate for further investigation into new therapeutic agents.